Cas no 1396801-45-8 (1-(4-methoxyphenyl)-4-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonylpyrrolidin-2-one)

• Product Name: 1-(4-methoxyphenyl)-4-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonylpyrrolidin-2-one
• CAS No: 1396801-45-8
• MF: C₂₀H₂₄N₄O₃S
• MW: 400.494563102722
• CID: 6486564
• Update Time: 2025-07-29

1-(4-methoxyphenyl)-4-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-4-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonylpyrrolidin-2-one
• 1-(4-methoxyphenyl)-4-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]pyrrolidin-2-one

• Inchi： 1S/C20H24N4O3S/c1-13-21-22-19(28-13)14-7-9-23(10-8-14)20(26)15-11-18(25)24(12-15)16-3-5-17(27-2)6-4-16/h3-6,14-15H,7-12H2,1-2H3
• InChI Key： IHVIGZBWFDDXCA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)CC(C(N2CCC(C3=NN=C(C)S3)CC2)=O)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-methoxyphenyl)-4-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonylpyrrolidin-2-one

1-(4-Methoxyphenyl)-4-[4-(5-Methyl-1,3,4-Thiadiazol-2-Yl)Piperidine-1-Carbonyl]Pyrrolidin-2-One: A Comprehensive Overview

The compound with CAS No. 1396801-45-8, commonly referred to as 1-(4-methoxyphenyl)-4-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]pyrrolidin-2-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a pyrrolidinone core, a piperidine ring, and a thiadiazole moiety. The presence of these functional groups makes it a versatile molecule with applications in drug design, material science, and beyond.

Recent studies have highlighted the importance of thiadiazole-containing compounds in medicinal chemistry due to their diverse biological activities. The 5-methylthiadiazole group in this compound is particularly interesting as it has been shown to exhibit antimicrobial, anti-inflammatory, and antioxidant properties. These properties make it a valuable component in the development of new therapeutic agents. For instance, researchers have explored the use of similar compounds in the treatment of neurodegenerative diseases and cancer due to their ability to modulate key cellular pathways.

The pyrrolidinone ring in the molecule is another critical feature. Pyrrolidinones are known for their stability and ability to form hydrogen bonds, which are essential for drug-receptor interactions. This makes the compound an attractive candidate for drug delivery systems and as a scaffold for designing bioactive molecules. Recent advancements in computational chemistry have allowed scientists to predict the binding affinities of such compounds to various protein targets, further enhancing their potential in drug discovery.

The piperidine ring in the structure adds to the molecule's complexity and functionality. Piperidine derivatives are widely used in pharmaceuticals due to their ability to act as ligands for various receptors. The substitution pattern on the piperidine ring can significantly influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Studies have shown that modifying the substituents on the piperidine ring can enhance the bioavailability of drugs, making this compound a promising lead for developing orally active medications.

The methoxyphenyl group attached to the molecule introduces additional electronic effects and increases lipophilicity. This group plays a crucial role in modulating the molecule's solubility and permeability across biological membranes. Recent research has emphasized the importance of such substituents in optimizing drug-like properties. For example, methoxy groups are often used to improve the pharmacokinetic profiles of drugs by enhancing their absorption through biological barriers.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve nucleophilic substitutions, condensation reactions, and cyclizations. For instance, the formation of the pyrrolidinone ring can be achieved through an intramolecular cyclization reaction involving an amide intermediate. Similarly, the thiazole ring can be synthesized via a thioamide cyclization followed by dehydrogenation or oxidation steps.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers are increasingly adopting environmentally friendly methods that minimize waste and reduce energy consumption. For example, microwave-assisted synthesis has been employed to accelerate reaction rates and improve yields while reducing reaction times. Such approaches not only enhance the efficiency of synthesis but also align with sustainability goals in chemical manufacturing.

The biological evaluation of this compound has revealed promising results across multiple assays. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies indicate that it may possess cytotoxic effects against certain cancer cell lines, making it a candidate for anticancer drug development.

In conclusion,1-(4-methoxyphenyl)-4-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]pyrrolidin-2-one represents a multifaceted organic compound with significant potential in various scientific domains. Its unique structure combines several functional groups that contribute to its versatility and bioactivity. As research continues to uncover its full range of applications and mechanisms of action,this compound is poised to play a pivotal role in advancing both medicinal chemistry and materials science.